1-Ethenyl-2-methylbenzene;prop-2-enamide

• CAS No.: 53549-48-7
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 1-ethenyl-2-methylbenzene;prop-2-enamide
• InChI: InChI=1S/C9H10.C3H5NO/c1-3-9-7-5-4-6-8(9)2;1-2-3(4)5/h3-7H,1H2,2H3;2H,1H2,(H2,4,5)
• InChI Key: YLLOIDQEHCCVPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C.C=CC(=O)N

Description

1-Ethenyl-2-methylbenzene;prop-2-enamide is a compound that combines the structural features of both 1-ethenyl-2-methylbenzene and prop-2-enamide

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ethenyl-2-methylbenzene typically involves the alkylation of toluene with ethylene in the presence of a catalyst. This process can be carried out under various conditions, including high temperature and pressure, to achieve the desired product .

Prop-2-enamide can be synthesized through the reaction of prop-2-enoic acid with ammonia or an amine. This reaction is typically carried out under mild conditions, such as room temperature and atmospheric pressure .

Industrial Production Methods

Industrial production of 1-ethenyl-2-methylbenzene often involves the use of large-scale reactors and continuous flow processes to ensure high yield and purity. The production of prop-2-enamide on an industrial scale may involve similar methods, with additional purification steps to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

1-Ethenyl-2-methylbenzene can undergo various types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst, resulting in the formation of corresponding alcohols.

Substitution: Electrophilic aromatic substitution reactions can occur with reagents such as halogens or nitrating agents, leading to the formation of substituted benzene derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide; typically carried out in acidic or basic conditions.

Reduction: Lithium aluminum hydride, hydrogen gas with a catalyst; typically carried out under anhydrous conditions.

Substitution: Halogens, nitrating agents; typically carried out in the presence of a catalyst or under specific temperature conditions.

Major Products Formed

Oxidation: Carboxylic acids

Reduction: Alcohols

Substitution: Substituted benzene derivatives

Scientific Research Applications

1-Ethenyl-2-methylbenzene;prop-2-enamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological molecules and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic properties and its ability to interact with specific molecular targets.

Industry: Used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 1-ethenyl-2-methylbenzene;prop-2-enamide involves its interaction with specific molecular targets and pathways. In biological systems, it may interact with enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

1-Ethenyl-2-methylbenzene:

Prop-2-enamide:

Uniqueness

1-Ethenyl-2-methylbenzene;prop-2-enamide is unique due to its combination of structural features from both 1-ethenyl-2-methylbenzene and prop-2-enamide. This unique structure allows it to participate in a variety of chemical reactions and interact with different molecular targets, making it a versatile compound for various applications .